Cas no 2153799-57-4 (4-methylfuran-2-sulfonyl chloride)

• Product Name: 4-methylfuran-2-sulfonyl chloride
• CAS No: 2153799-57-4
• MF: C₅H₅ClO₃S
• MW: 180.609399557114
• CID: 6577178
• PubChem ID: 137963848
• Update Time: 2025-06-15

4-methylfuran-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methylfuran-2-sulfonyl chloride
• 4-Methyl-2-furansulfonyl chloride
• 2-Furansulfonyl chloride, 4-methyl-

• Inchi： 1S/C5H5ClO3S/c1-4-2-5(9-3-4)10(6,7)8/h2-3H,1H3
• InChI Key： IDWQIVHSHYVHMC-UHFFFAOYSA-N
• SMILES： O1C=C(C)C=C1S(Cl)(=O)=O

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 250.6±28.0 °C(Predicted)

Additional information on 4-methylfuran-2-sulfonyl chloride

Introduction to 4-methylfuran-2-sulfonyl chloride (CAS No. 2153799-57-4)

4-methylfuran-2-sulfonyl chloride, with the chemical identifier CAS No. 2153799-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a furan ring substituted with a methyl group at the 4-position and a sulfonyl chloride group at the 2-position imparts unique reactivity and structural properties, making it a valuable building block in medicinal chemistry.

The synthesis and application of 4-methylfuran-2-sulfonyl chloride have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. Sulfonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into complex molecular frameworks. This property is particularly advantageous in drug discovery, where the ability to modify molecular structures rapidly and efficiently is crucial.

In recent years, there has been a surge in research focused on harnessing the potential of furan derivatives in pharmaceutical applications. The furan ring, characterized by its oxygen-containing heterocyclic structure, exhibits remarkable biological activity and can be incorporated into drug molecules to enhance their pharmacokinetic properties. Specifically, 4-methylfuran-2-sulfonyl chloride has been investigated for its role in synthesizing sulfonamide-based compounds, which are well-documented for their antimicrobial, anti-inflammatory, and antiviral properties.

One notable area of research involving 4-methylfuran-2-sulfonyl chloride is its application in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and hepatitis. The sulfonyl chloride moiety in this compound allows for the formation of stable covalent bonds with protease active sites, thereby blocking their catalytic activity. This has led to several promising candidates for drug development that incorporate derivatives of 4-methylfuran-2-sulfonyl chloride.

Furthermore, the compound has been explored in the synthesis of kinase inhibitors, which are another major class of therapeutic agents used in oncology. Kinases are enzymes that regulate cell growth and division, and their dysregulation is often associated with cancer. By modifying the structure of 4-methylfuran-2-sulfonyl chloride, researchers have been able to develop molecules that selectively inhibit specific kinases, offering targeted therapy for cancer patients. The versatility of this compound as a synthetic intermediate has enabled the creation of libraries of novel kinase inhibitors with improved efficacy and reduced side effects.

The chemical reactivity of 4-methylfuran-2-sulfonyl chloride also makes it a valuable tool in materials science. For instance, it has been used in the preparation of functionalized polymers and coatings that exhibit enhanced durability and biocompatibility. These materials find applications in medical devices, such as implants and tissue engineering scaffolds, where chemical stability and biological compatibility are paramount.

In conclusion, 4-methylfuran-2-sulfonyl chloride (CAS No. 2153799-57-4) is a multifaceted compound with significant potential across various domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable intermediate in pharmaceutical synthesis, particularly in the development of sulfonamide-based drugs targeting proteases and kinases. As research continues to uncover new applications for this compound, its importance in advancing both medicinal chemistry and materials science is expected to grow exponentially.